Cas no 331850-27-2 (1H-Benzimidazol-2-amine, 1-[[4-(1,1-dimethylethyl)phenyl]methyl]-)

• Product Name: 1H-Benzimidazol-2-amine, 1-[[4-(1,1-dimethylethyl)phenyl]methyl]-
• CAS No: 331850-27-2
• MF: C₁₈H₂₁N₃
• MW: 279.379443883896
• CID: 1460419
• Update Time: 2024-08-24

1H-Benzimidazol-2-amine, 1-[[4-(1,1-dimethylethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine, 1-[[4-(1,1-dimethylethyl)phenyl]methyl]-
• 1-(4-tert-butylbenzyl)-1H-benzimidazol-2-amine

• Inchi： 1S/C18H21N3/c1-18(2,3)14-10-8-13(9-11-14)12-21-16-7-5-4-6-15(16)20-17(21)19/h4-11H,12H2,1-3H3,(H2,19,20)
• InChI Key： RHIXFPLWWKESHT-UHFFFAOYSA-N
• SMILES： C1(N)N(CC2=CC=C(C(C)(C)C)C=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 279.17373

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 471.7±48.0 °C(Predicted)
• PSA: 43.84
• pka: 6.66±0.10(Predicted)